Cas no 71072-37-2 (1-(2,2-dimethylpropanoyl)piperidin-4-one)

• Product Name: 1-(2,2-dimethylpropanoyl)piperidin-4-one
• CAS No: 71072-37-2
• MF: C₁₀H₁₇NO₂
• MW: 183.24748301506
• CID: 2150655
• Update Time: 2025-05-19

1-(2,2-dimethylpropanoyl)piperidin-4-one Chemical and Physical Properties

Names and Identifiers

• 1-tert-butyl-carbonyl-4-piperidone
• 4-​Piperidinone, 1-​(2,​2-​dimethyl-​1-​oxopropyl)​-
• 1-(2,2-dimethylpropanoyl)piperidin-4-one

Additional information on 1-(2,2-dimethylpropanoyl)piperidin-4-one

1-(2,2-Dimethylpropanoyl)piperidin-4-one: A Comprehensive Overview

The compound with CAS No 71072-37-2, commonly referred to as 1-(2,2-dimethylpropanoyl)piperidin-4-one, is a significant molecule in the field of organic chemistry. This compound has garnered attention due to its unique structural properties and potential applications in various industries. The piperidin-4-one framework, combined with the 2,2-dimethylpropanoyl group, contributes to its distinctive chemical behavior and reactivity.

Recent studies have highlighted the importance of 1-(2,2-dimethylpropanoyl)piperidin-4-one in drug discovery and development. Researchers have explored its role as a precursor in the synthesis of bioactive compounds, particularly in the pharmaceutical sector. The molecule's ability to form stable intermediates has made it a valuable tool in medicinal chemistry. For instance, its use in the synthesis of opioid receptor agonists has shown promising results, suggesting its potential in pain management therapies.

In addition to its pharmaceutical applications, 1-(2,2-dimethylpropanoyl)piperidin-4-one has also found relevance in materials science. Its structural versatility allows for the creation of novel polymers and advanced materials. Recent advancements in polymer chemistry have demonstrated how this compound can be utilized to develop high-performance polymers with tailored properties, such as enhanced thermal stability and mechanical strength.

The synthesis of 1-(2,2-dimethylpropanoyl)piperidin-4-one involves a series of well-established organic reactions. The process typically begins with the preparation of the piperidinone ring, followed by the introduction of the 2,2-dimethylpropanoyl group through acylation reactions. This multi-step synthesis requires precise control over reaction conditions to ensure optimal yields and product purity.

From an environmental perspective, the compound's biodegradability and ecological impact have been subjects of recent research. Studies indicate that 1-(2,2-dimethylpropanoyl)piperidin-4-one exhibits moderate biodegradability under aerobic conditions, making it a more sustainable option compared to some traditional chemical intermediates. This finding aligns with growing industry trends toward greener chemical processes and eco-friendly product development.

Furthermore, the compound's spectroscopic properties have been extensively studied using advanced analytical techniques such as NMR and IR spectroscopy. These studies have provided valuable insights into its molecular structure and intermolecular interactions. Such data are crucial for understanding its behavior in different chemical environments and for optimizing its use in various applications.

In conclusion, 1-(2,2-dimethylpropanoyl)piperidin-4-one (CAS No 71072-37-2) is a versatile compound with a wide range of applications across multiple disciplines. Its role as a key intermediate in drug discovery, materials science, and sustainable chemistry highlights its significance in modern organic synthesis. As research continues to uncover new potentials for this compound, it is poised to play an even greater role in advancing scientific and industrial frontiers.